Naphtho(8,1,2-bcd)perylene

• IUPAC Name: heptacyclo[15.7.1.12,6.03,16.04,13.05,10.021,25]hexacosa-1(24),2(26),3(16),4(13),5(10),6,8,11,14,17,19,21(25),22-tridecaene
• InChI: InChI=1S/C26H14/c1-4-16-10-11-17-12-13-21-19-8-2-5-15-6-3-9-20(24(15)19)22-14-18(7-1)23(16)25(17)26(21)22/h1-14H
• InChI Key: HLQQSCPDTAIJEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C=C4C5=CC=CC6=C5C(=CC=C6)C7=C4C3=C(C=C2)C=C7
• Molecular Formula: C26H14
• DSSTOX Substance ID: DTXSID80172138
• Molecular Weight: 326.4 g/mol
• CAS RN: 188-89-6

Description

Naphtho(8,1,2-bcd)perylene is a polycyclic aromatic hydrocarbon (PAH) with the molecular formula C26H14. It is a benzenoid PAH, which means it has a structure based on fused benzene rings.

Synthesis Analysis

Naphtho(8,1,2-bcd)perylene has been identified as a product of supercritical toluene pyrolysis. This process involves the breakdown of toluene under conditions of high pressure and temperature. The reaction mechanism through which Naphtho(8,1,2-bcd)perylene is formed in this environment is consistent with reaction pathways of other large PAH found in this product mixture.

Molecular Structure Analysis

The molecular structure of Naphtho(8,1,2-bcd)perylene consists of fused aromatic rings, forming a complex, cyclic structure. The exact 3D structure can be viewed using specific software.

Chemical Reactions Analysis

The formation of Naphtho(8,1,2-bcd)perylene involves complex chemical reactions, particularly during the process of supercritical toluene pyrolysis. The reaction mechanism is consistent with those of other large PAHs.

Physical And Chemical Properties Analysis

Naphtho(8,1,2-bcd)perylene has a molecular weight of 326.4 g/mol. It is a benzenoid PAH, which means it has a structure based on fused benzene rings. Other physical and chemical properties such as density, boiling point, and vapor pressure can be predicted using specific computational models.

Scientific Research Applications

• Identification as a Product of Fuel Pyrolysis : Naphtho(8,1,2-bcd)perylene has been identified as a product of supercritical toluene pyrolysis, suggesting its formation in pyrogenic processes like fuel combustion. This PAH's mass spectral data confirm it as a C(28)H(14) product component, and its characteristics as a benzenoid PAH have been deduced from annellation theory (McClaine, Zhang, & Wornat, 2006).

• Detection in Environmental Samples : Naphtho(8,1,2-bcd)perylene, along with other complex PAHs, has been detected in environmental samples like coal and petrol coke. This detection is significant for understanding the environmental impact of pyrogenic processes and the distribution of PAHs in different samples (Thiäner et al., 2019).

• Applications in Organic Semiconductors : It has been found that derivatives of Naphtho(8,1,2-bcd)perylene can be used in organic semiconductors. The modification of its structure through Diels–Alder addition has led to new derivatives that behave as n-type organic semiconductors (Shan et al., 2013).

• PAH Characterization in Coal Tar : The methodology combining liquid chromatography and mass spectrometry has enabled the characterization of Naphtho(8,1,2-bcd)perylene in complex mixtures of PAHs from coal tar. This is important for understanding the composition of such mixtures and their potential environmental and health impacts (Oña-Ruales, Ruiz-Morales, & Wise, 2016).

• Optoelectronic Applications : Research into the fluorescence properties of Naphtho(8,1,2-bcd)perylene and other coronene derivatives suggests potential applications in optoelectronics. The emission intensity ratios of these compounds have been studied to understand their behavior in different solvent polarities (Waris et al., 1989).

• Photovoltaic Applications : Naphtho(8,1,2-bcd)perylene and its derivatives have been investigated for their potential in photovoltaic applications. Studies include the synthesis of new perylene diimide molecules and exploring their use as acceptor components in bulk heterojunction solar cells (Kozma et al., 2013).

• Nonlinear Optical Studies : The ultrafast nonlinear optical properties of Naphtho(8,1,2-bcd)perylene have been studied, revealing a strong three-photon absorption coefficient. This suggests potential applications in areas requiring nonlinear optical materials (Nayak et al., 2022).

Future Directions

Future research on Naphtho(8,1,2-bcd)perylene could focus on further elucidating its synthesis pathways, exploring its potential applications, and assessing its environmental impact and health risks.